1-(4-Amino-3,5-dichlorophenyl)-2-[(propan-2-yl)amino]ethan-1-ol hydrochloride

Specification

• Molecular Formula: C11H17Cl3N2O
• Molecular Weight: 299.6 g/mol
• IUPAC Name: 1-(4-amino-3,5-dichlorophenyl)-2-(propan-2-ylamino)ethanol;hydrochloride
• Standard InChI: InChI=1S/C11H16Cl2N2O.ClH/c1-6(2)15-5-10(16)7-3-8(12)11(14)9(13)4-7;/h3-4,6,10,15-16H,5,14H2,1-2H3;1H
• Standard InChI Key: KJCKEKFXJJCFCJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NCC(C1=CC(=C(C(=C1)Cl)N)Cl)O.Cl

Introduction

The compound 1-(4-Amino-3,5-dichlorophenyl)-2-[(propan-2-yl)amino]ethan-1-ol hydrochloride is a complex organic molecule that has garnered attention in various scientific studies due to its unique chemical structure and potential applications. This article aims to provide a comprehensive overview of the compound, including its chemical properties, synthesis methods, and potential uses.

Chemical Formula and Molecular Weight

• Chemical Formula: C$_{12}$H$_{18}$Cl$_2$N$_2$O$_2$

• Molecular Weight: Approximately 294.19 g/mol

Structural Description

The compound consists of a phenyl ring substituted with amino and dichloro groups, attached to an ethanol backbone that includes a propan-2-ylamino group. The hydrochloride salt form indicates the presence of a hydrochloric acid moiety, which affects its solubility and stability.

Synthesis Methods

The synthesis of 1-(4-Amino-3,5-dichlorophenyl)-2-[(propan-2-yl)amino]ethan-1-ol hydrochloride involves several steps:

• Starting Materials: 4-Amino-3,5-dichlorobenzaldehyde and propan-2-ylamine.

• Reaction Conditions: The reaction typically involves reductive amination followed by hydrolysis to form the ethanol derivative.

• Purification: Recrystallization from ethanol or other suitable solvents.

Chemical Stability

• The compound's stability is influenced by its hydrochloride form, which can affect its shelf life and handling conditions.

• Storage in a cool, dry place is recommended to maintain stability.

Analytical Methods

• Spectroscopy: Infrared (IR) and nuclear magnetic resonance (NMR) spectroscopy can be used for structural identification.

• Chromatography: High-performance liquid chromatography (HPLC) may be employed for purity assessment.

Safety Considerations

• Handling requires protective equipment due to potential skin and eye irritation.

• Toxicity data is limited, so caution is advised.